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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

For researchers, scientists, and drug development professionals, the paramount concern when

working with any chemical substance is safety. This guide provides essential, immediate safety

and logistical information for handling various forms of "Red 9," a designation that can refer to

several distinct chemical entities. Adherence to these protocols is critical for ensuring personal

safety and maintaining a secure laboratory environment.

Understanding the Hazards of "Red 9"
The term "Red 9" can encompass different substances, each with a unique hazard profile. The

primary variants encountered in a laboratory setting include Disperse Red 9, Basic Red 9, and

D&C Red 9. It is crucial to identify the specific compound being used by referencing the

product's Safety Data Sheet (SDS).
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Chemical Name CAS Number Molecular Formula Primary Hazards

Disperse Red 9 82-38-2 C15H11NO2

Causes skin irritation,

serious eye irritation,

and may cause

respiratory irritation.[1]

[2]

Basic Red 9 569-61-9 C19H17N3 · HCl
May cause cancer.[3]

[4]

D&C Red 9 5160-02-1
C34H24BaCl2N4O8S

2

May cause cancer.[5]

[6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling any form of Red
9. The following table summarizes the required PPE.

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact, which

can cause irritation or

absorption of the chemical.[2]

[4][7]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect against splashes

and dust particles that can

cause serious eye irritation.[2]

[4][7]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To minimize skin exposure to

spills or splashes.[2][4][7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dusts are generated, a NIOSH-

approved respirator for

particulates may be necessary.

To prevent inhalation of dust or

aerosols, which can cause

respiratory irritation or may

have long-term health effects.

[2][3][4]
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Operational Plan for Handling Red 9
A systematic workflow is essential for the safe handling of Red 9 from receipt to disposal.

Workflow for Handling Red 9

Preparation

Handling

Post-Handling

Review SDS

Don PPE

Weighing and Transfer

Experimentation

Decontamination

Waste Disposal

Doff PPE
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Workflow for the safe handling of Red 9 in a laboratory setting.

Experimental Protocols
Standard Operating Procedure for Weighing and Handling Solid Red 9:

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment (spatula, weigh boat,

container).

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Weighing: Perform all weighing operations within a chemical fume hood to minimize

inhalation exposure. Use a tared weigh boat.

Transfer: Carefully transfer the weighed solid to the reaction vessel or solvent. Avoid

generating dust.

Cleaning: Clean any residual solid from the spatula and weigh boat using a solvent-

moistened wipe, and dispose of the wipe in the designated chemical waste container.

Emergency and Disposal Plans
Spill Response
Minor Spill (contained and less than 1 gram of solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g., vermiculite,

sand) to prevent dust from becoming airborne.

Carefully scoop the mixture into a labeled, sealable waste container.

Clean the spill area with a detergent solution and then water.

Dispose of all contaminated materials as hazardous waste.

Major Spill (large area or outside of a fume hood):
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Evacuate the immediate area.

Alert others and contact the laboratory supervisor and institutional safety officer.

If flammable, turn off all ignition sources.

Prevent entry into the affected area.

Allow trained emergency personnel to handle the cleanup.

Disposal Plan
All waste containing Red 9, including contaminated PPE and cleaning materials, must be

treated as hazardous waste.

Segregation: Collect all Red 9 waste in a dedicated, clearly labeled, and sealed container.

Do not mix with other waste streams.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("Disperse Red 9," "Basic Red 9," or "D&C Red 9"), and the associated

hazards (e.g., "Irritant," "Carcinogen").

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

department or a licensed hazardous waste disposal contractor. Do not dispose of Red 9
down the drain or in regular trash.[2][3]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling Red 9 and ensure a safe and productive laboratory environment. Always consult

the specific Safety Data Sheet for the particular Red 9 compound being used for the most

detailed and accurate safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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